Cas no 98897-23-5 (rac-Propranolol-d7)

rac-Propranolol-d7 structure
rac-Propranolol-d7 structure
Product Name:rac-Propranolol-d7
CAS No:98897-23-5
MF:C16H21NO2
MW:266.386576414108
CID:802112
PubChem ID:45040287
Update Time:2025-04-19

rac-Propranolol-d7 Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-[[1-(methyl-d3)ethyl-1,2,2,2-d4]amino]-3-(1-naphthalenyloxy)- (9CI)
    • 1-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-3-naphthalen-1-yloxypropan-2-ol
    • rac Propranolol-d7
    • rac-Propranolol-d7
    • [2H7]-Propranolol
    • 1-[(1-Methylethyl-d7)amino]-3-(1-naphthalenyloxy)-2-propanol
    • Avlocardyl-d7
    • Euprovasin-d7
    • 1-(naphthalen-1-yloxy)-3-{[(1,1,1,2,3,3,3-?H?)propan-2-yl]amino}propan-2-ol
    • AKOS030255227
    • SS-4507
    • Propranolol-d7
    • SCHEMBL13781176
    • DTXSID50662177
    • CS-0202868
    • HY-B0573BS
    • 1-[(Naphthalen-1-yl)oxy]-3-{[(~2~H_7_)propan-2-yl]amino}propan-2-ol
    • 98897-23-5
    • DB-278556
    • Propranolol-(isopropyl-D7)
    • 1-(1-NAPHTHYLOXY)-3-[(2H7)-2-PROPANYLAMINO]-2-PROPANOL
    • G13208
    • Inchi: 1S/C16H21NO2/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16/h3-9,12,14,17-18H,10-11H2,1-2H3/i1D3,2D3,12D
    • InChI Key: AQHHHDLHHXJYJD-QLWPOVNFSA-N
    • SMILES: O(C1C=CC=C2C=CC=CC=12)CC(CNC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O

Computed Properties

  • Exact Mass: 266.20100
  • Monoisotopic Mass: 266.201
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.5A^2

Experimental Properties

  • Melting Point: 90-92°C
  • PSA: 41.49000
  • LogP: 2.96840

rac-Propranolol-d7 Security Information

  • Storage Condition:Hygroscopic, -20°C Freezer, Under Inert Atmosphere

rac-Propranolol-d7 Pricemore >>

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